Cas no 32062-05-8 (1β-Acetoxy-3β-[(3-O-methyl-6-deoxy-α-L-talopyranosyl)oxy]-10,14-dihydroxy-19-nor-5β-card-20(22)-enolide)

• Product Name: 1β-Acetoxy-3β-[(3-O-methyl-6-deoxy-α-L-talopyranosyl)oxy]-10,14-dihydroxy-19-nor-5β-card-20(22)-enolide
• CAS No: 32062-05-8
• MF: C₃₁H₄₆O₁₁
• MW: 594.690351009369
• CID: 318094
• Update Time: 2024-02-29

1β-Acetoxy-3β-[(3-O-methyl-6-deoxy-α-L-talopyranosyl)oxy]-10,14-dihydroxy-19-nor-5β-card-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,1-(acetyloxy)-3-[(6-deoxy-3-O-methyl-a-L-talopyranosyl)oxy]-14-hydroxy-, (1b,3b,5b)- (9CI)
• 1β-Acetoxy-3β-[(3-O-methyl-6-deoxy-α-L-talopyranosyl)oxy]-10,14-dihydroxy-19-nor-5β-card-20(22)-enolide
• Acovenoside B
• CID 101973931
• Card-20(22)-enolide, 1-(acetyloxy)-3-[(6-deoxy-3-O-methyl-α-L-talopyranosyl)oxy]-14-hydroxy-, (1β,3β,5β)-

• Inchi： 1S/C31H46O11/c1-15-25(34)27(38-4)26(35)28(40-15)42-19-12-18-5-6-21-22(31(18,37)23(13-19)41-16(2)32)7-9-29(3)20(8-10-30(21,29)36)17-11-24(33)39-14-17/h11,15,18-23,25-28,34-37H,5-10,12-14H2,1-4H3/t15-,18+,19+,20+,21+,22-,23+,25+,26+,27+,28-,29+,30-,31+/m0/s1
• InChI Key： IVASUCKOVWICFI-PWTCWNDZSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@]3([C@@H](C[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@@H]([C@H](C)O1)O)OC)O)OC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1110
• XLogP3: -0.1
• Topological Polar Surface Area: 161

Experimental Properties

• Density: 1.3
• Boiling Point: 734.2°C at 760 mmHg
• Flash Point: 231.1°C
• Refractive Index: 1.577
• pka: 12.92±0.70(Predicted)